Cas no 1616434-23-1 (Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate)

• Product Name: Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate
• CAS No: 1616434-23-1
• MF: C₁₀H₁₃Cl₂N₃O₂
• MW: 278.135120153427
• CID: 2359312
• Update Time: 2025-06-12

Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate
• XBCWWJVHFBRLEE-UHFFFAOYSA-N
• tert-butyl 3-amino-2,6-dichloropyridin-4-ylcarbamate
• Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate

• Inchi： 1S/C10H13Cl2N3O2/c1-10(2,3)17-9(16)14-5-4-6(11)15-8(12)7(5)13/h4H,13H2,1-3H3,(H,14,15,16)
• InChI Key： XBCWWJVHFBRLEE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(N=1)Cl)NC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate

Comprehensive Overview of Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate (CAS No. 1616434-23-1)

The compound Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate, identified by its CAS number 1616434-23-1, is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group attached to a 2,6-dichloropyridin-4-amine backbone, makes it a valuable building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity pyridine derivatives like Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate has surged due to their applications in targeted therapies. The compound's dichloropyridine moiety is particularly noteworthy, as it often enhances binding affinity in biological systems. This characteristic aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where researchers seek to optimize molecular interactions for specific therapeutic targets.

The synthesis of CAS 1616434-23-1 typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of both the amino and carbamate functional groups. Modern synthetic approaches emphasize green chemistry principles, addressing growing concerns about sustainable production in the chemical industry. This aligns with frequent search queries regarding eco-friendly synthesis methods and reduced waste generation in pharmaceutical manufacturing.

Analytical characterization of Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity standards required for research applications. The growing importance of quality control in chemical intermediates reflects broader industry movements toward Good Manufacturing Practice (GMP) compliance, even for research-grade materials.

Storage and handling recommendations for 1616434-23-1 emphasize protection from moisture and extreme temperatures, as the tert-butyloxycarbonyl (Boc) protecting group can be sensitive to certain conditions. This information addresses common user questions about chemical stability and long-term storage solutions for sensitive intermediates. Proper handling protocols contribute to the compound's reliable performance in downstream applications.

The commercial availability of Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate from specialty chemical suppliers has expanded significantly, reflecting its growing importance in medicinal chemistry. Current market trends show increased interest in custom synthesis services and bulk quantities of such intermediates, driven by pharmaceutical industry demands. This development responds to frequent searches for reliable chemical suppliers and scalable production options.

Future research directions for CAS 1616434-23-1 may explore its potential in covalent inhibitor design and proteolysis targeting chimera (PROTAC) development, two rapidly advancing areas in drug discovery. The compound's structural features make it particularly suitable for these applications, addressing current scientific interest in targeted protein degradation and next-generation therapeutic modalities.

Regulatory considerations for Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate focus on proper documentation and safety data sheets, reflecting broader industry emphasis on chemical compliance and transparent supply chains. These aspects respond to increasing user queries about regulatory requirements for research chemicals and international shipping regulations for specialized intermediates.

In conclusion, 1616434-23-1 represents an important chemical building block with diverse applications in modern research. Its combination of protective groups and reactive sites offers synthetic flexibility that aligns with current trends in fragment-based drug discovery and medicinal chemistry optimization. As research continues to uncover new applications for such specialized intermediates, the scientific community's interest in compounds like Tert-butyl (3-amino-2,6-dichloropyridin-4-yl)carbamate will likely continue to grow.